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Compound of Interest

Compound Name: Lead nitrite

Cat. No.: B080409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead(ll) nitrite, a compound of
interest in various chemical and toxicological research fields. Due to the limited availability of
direct research on lead(ll) nitrite, this document synthesizes information on its known properties
and extrapolates potential biological activities based on the well-documented effects of its
constituent ions: lead(ll) (Pb?*) and nitrite (NO2"). This guide is intended to serve as a
foundational resource for professionals in research and development.

Chemical Identification and Properties

Lead(ll) nitrite is an inorganic compound composed of a lead cation in the +2 oxidation state
and two nitrite anions.
o |[UPAC Name: lead(2+) nitrite[1]

e CAS Number: 13826-65-8

A summary of the available quantitative data for lead(ll) nitrite is presented below. It should be
noted that comprehensive experimental data for this specific compound is scarce in publicly
available literature. For comparative purposes, data for the more common lead(ll) nitrate is also
included.
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Property Lead(ll) Nitrite Lead(ll) Nitrate
Molecular Formula Pb(NO2)2 Pb(NO:s)2
Molar Mass 299.21 g/mol 331.2 g/mol [2][3]

Colorless crystal or white
Appearance Not well-documented

powder[2]
Density Data not available 4.53 g/cm?3[2][3]
Melting Point Data not available 470 °C (decomposes)[2]
Solubility in Water Data not available 37650/ at0°C; 597 gfl- at 25

°C[2]

Experimental Protocols

2.1. Proposed Synthesis of Lead(ll) Nitrite via Double Displacement

While a specific, peer-reviewed protocol for the synthesis of lead(ll) nitrite is not readily
available in the surveyed literature, a plausible method is through a double displacement
(precipitation) reaction. This method is based on the general principles of inorganic synthesis,
where a soluble lead salt is reacted with a soluble nitrite salt.

Reaction: Pb(NOs)z(aqg) + 2NaNOz(aq) —» Pb(NO2)2z(s) + 2NaNOs(aq)

Materials:

Lead(ll) nitrate (Pb(NOs)2)

¢ Sodium nitrite (NaNO2)

o Deionized water

e Magnetic stirrer and stir bar

o Beakers

 Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)
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e Drying oven
Methodology:

o Prepare Reactant Solutions: Prepare separate aqueous solutions of lead(ll) nitrate and
sodium nitrite. For example, dissolve a calculated molar equivalent of lead(ll) nitrate in one
beaker of deionized water and a slight molar excess of sodium nitrite in a separate beaker.

e Reaction: While stirring the lead(ll) nitrate solution, slowly add the sodium nitrite solution.
The formation of a precipitate is expected if lead(ll) nitrite is insoluble.

o Precipitation and Digestion: Continue stirring the mixture for a set period (e.g., 1 hour) to
ensure the reaction goes to completion. Gently heating the mixture may promote crystal
growth (digestion), making the precipitate easier to filter.

« |solation: Isolate the precipitate by vacuum filtration. Wash the collected solid with small
portions of cold deionized water to remove any soluble impurities, such as the sodium nitrate
byproduct.

o Drying: Dry the purified lead(ll) nitrite solid in a drying oven at a low temperature to avoid
decomposition. The final product should be stored in a tightly sealed container, protected
from light and moisture.

Disclaimer:This is a theoretical protocol based on chemical principles. The actual solubility of
lead(ll) nitrite and the optimal reaction conditions would need to be determined experimentally.

Toxicological Profile and Biological Signaling

Specific toxicological studies and signaling pathway analyses for lead(ll) nitrite are not
available. However, the biological effects can be inferred from the extensive research on lead
and nitrite ions. In an aqueous environment or in vivo, the compound will dissociate into Pb2*+
and NO2~ ions, each with distinct and well-characterized biological activities.

3.1. Lead (Pb?*) lon Signaling and Toxicity

Lead is a potent neurotoxin that affects multiple organ systems. Its toxicity stems primarily from
its ability to mimic and interfere with the function of essential divalent cations, particularly
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calcium (Ca?*). This interference disrupts numerous fundamental cellular processes.
Key toxicological mechanisms of the lead(ll) ion include:

 Disruption of Calcium-Dependent Signaling: Pb2* can substitute for Ca2* in various signaling
pathways, leading to the inappropriate activation or inhibition of key enzymes like Protein
Kinase C (PKC).

¢ Induction of Oxidative Stress: Lead exposure promotes the generation of reactive oxygen
species (ROS), which can damage cellular components like lipids, proteins, and DNA. This
leads to lipid peroxidation and depletion of the cell's antioxidant reserves.

» Mitochondrial Dysfunction: Lead can accumulate in mitochondria, impairing cellular
respiration and the electron transport chain, which further contributes to oxidative stress and
can trigger apoptosis (programmed cell death).

» Inflammatory Response: Studies on lead nitrate have shown it can induce inflammation
through the activation of signaling pathways such as Nuclear Factor-kappa B (NF-kB) and
the Aryl Hydrocarbon Receptor (AhR).
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Figure 1. Simplified Lead(ll) lon Toxicity Pathways
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Caption: Figure 1. Simplified Lead(ll) lon Toxicity Pathways

3.2. Nitrite (NO2z™) lon Signaling

The nitrite ion is a key intermediate in the nitrogen cycle and an important signaling molecule in
mammalian physiology. It is a precursor to nitric oxide (NO), a critical vasodilator and signaling
molecule.

Key signaling mechanisms of the nitrite ion include:
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e Reduction to Nitric Oxide (NO): Under hypoxic (low oxygen) conditions, nitrite can be
reduced to NO by various metalloproteins, including deoxygenated hemoglobin in red blood
cells. This localized production of NO leads to vasodilation, increasing blood flow to oxygen-

deprived tissues.

e Modulation of Cellular Respiration: Nitrite can interact with components of the mitochondrial
electron transport chain, which can modulate cellular oxygen consumption and protect
against ischemia-reperfusion injury.

o S-Nitrosation: Nitrite-derived species can react with thiol groups on proteins in a process
called S-nitrosation. This post-translational modification can alter protein function and plays a
role in various signaling cascades.
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Figure 2. Key Nitrite (NO27) Signaling Pathways
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Caption: Figure 2. Key Nitrite (NO2~) Signaling Pathways

Conclusion

Lead(ll) nitrite is a compound for which specific experimental data is limited. However, by
understanding the distinct and potent biological activities of its constituent lead(ll) and nitrite
ions, researchers can formulate hypotheses regarding its potential toxicological and
physiological effects. The lead component is expected to contribute significant cellular toxicity
primarily through interference with calcium signaling and induction of oxidative stress.
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Conversely, the nitrite component may participate in nitric oxide-dependent signaling pathways,
particularly under hypoxic conditions. Further research is required to characterize the
physicochemical properties of lead(ll) nitrite and to investigate the integrated biological effects
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lead(2+) nitrite | NO2Pb+ | CID 23623754 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Lead(ll) nitrate - Wikipedia [en.wikipedia.org]

3. neutronco.com [neutronco.com]

 To cite this document: BenchChem. [A Technical Guide to Lead(ll) Nitrite: Properties,
Synthesis, and Biological Signaling Pathways]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b080409#cas-number-and-iupac-name-for-lead-ii-
nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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